5-Bromo-DL-tryptophan
Overview
Description
5-Bromo-DL-tryptophan is a non-proteinogenic alpha-amino acid where the hydrogen at position 5 on the indole ring of tryptophan is replaced by a bromo group . It has an empirical formula of C11H11BrN2O2, a CAS number of 6548-09-0, and a molecular weight of 283.12 .
Synthesis Analysis
A new synthesis of 5-bromotryptophan, a potential antisickling agent, from 5-bromo-3-methylindole has been described . This process could be used to synthesize a variety of substituted tryptophan derivatives .Molecular Structure Analysis
The molecular formula of 5-Bromo-DL-tryptophan is C11H11BrN2O2 .Chemical Reactions Analysis
5-Bromo-DL-tryptophan can be useful in the study of genomic determinants in relation to the reactivity and regioselectivity of flavin-dependent halogenases in bacterial genomes and metagenomes .Physical And Chemical Properties Analysis
5-Bromo-DL-tryptophan is an off-white to light beige fine crystalline powder . It has a melting point of 264 °C (dec.) (lit.), a predicted boiling point of 495.8±45.0 °C, a density of 1.704, and a refractive index of 1.5410 (estimate) .Scientific Research Applications
Synthesis of New Compounds
5-Bromo-DL-tryptophan can be used in the synthesis of new compounds. A new synthesis of 5-bromotryptophan, a potential antisickling agent, from 5-bromo-3-methylindole has been described . This process could be used to synthesize a variety of substituted tryptophan derivatives .
Starting Material for Marine Natural Products
The bromomethylindole, a derivative of 5-Bromo-DL-tryptophan, could also be used as potential starting materials for a variety of marine natural products and biologically important indole derivatives .
Development of Antisickling Agents
5-Bromo-DL-tryptophan is being studied for its potential as an antisickling agent. Efforts are currently underway to synthesize several congeners of 5-bromotryptophan to obtain clinically useful antisickling agents .
Inhibition of Hemoglobin S Gelation
5-Bromotryptophan (5-BrTrp) is the most potent amino acid derivative reported in the literature to inhibit the gelation of hemoglobin S (from sickle cell anemia patients) .
Study of Genomic Determinants
5-Bromo-DL-tryptophan can be useful in the study of genomic determinants in relation to the reactivity and regioselectivity of flavin-dependent halogenases in bacterial genomes and metagenomes .
Biochemical Research
5-Bromo-DL-tryptophan is used in biochemical research, particularly in the study of amino acids .
Mechanism of Action
Target of Action
5-Bromo-DL-tryptophan, also known as 5-Bromotryptophan, primarily targets hemoglobin , particularly the variant found in sickle cell anemia patients, known as hemoglobin S . Hemoglobin is a protein in red blood cells that carries oxygen throughout the body. In sickle cell anemia, hemoglobin S can polymerize, leading to the deformation of red blood cells into a sickle shape, which can cause various health complications .
Mode of Action
5-Bromo-DL-tryptophan acts as a potent inhibitor of the polymerization of hemoglobin S . The interaction of 5-Bromo-DL-tryptophan with its targets results in the prevention of the gelation of hemoglobin S, thereby inhibiting the formation of sickle-shaped red blood cells .
Biochemical Pathways
The biochemical pathways affected by 5-Bromo-DL-tryptophan primarily involve the prevention of hemoglobin S polymerization . By inhibiting this process, 5-Bromo-DL-tryptophan can potentially prevent the downstream effects of sickle cell anemia, such as vaso-occlusive crises, which occur when the sickle-shaped red blood cells block blood vessels.
Result of Action
The primary molecular and cellular effect of 5-Bromo-DL-tryptophan’s action is the inhibition of the gelation of hemoglobin S . This results in a reduction in the formation of sickle-shaped red blood cells, potentially alleviating the symptoms of sickle cell anemia .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-amino-3-(5-bromo-1H-indol-3-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDNJQUJBMDHJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CN2)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90863904 |
Source
|
| Record name | 5-Bromotryptophan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90863904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-DL-tryptophan | |
CAS RN |
6548-09-0 |
Source
|
| Record name | 5-Bromo-DL-tryptophan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6548-09-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromotryptophan | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006548090 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6548-09-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88149 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Bromotryptophan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90863904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-DL-tryptophan | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.787 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is there interest in synthesizing 5-Bromo-DL-tryptophan?
A1: 5-Bromo-DL-tryptophan is considered a potential antisickling agent []. Additionally, it serves as a valuable tool in peptide synthesis. [, ]. Incorporation of this analog into peptides allows for exploration of structure-activity relationships and can introduce unique spectroscopic properties [, ].
Q2: What are the key features of 5-Bromo-DL-tryptophan's synthesis?
A2: Several synthetic routes have been explored. One approach involves using 5-bromo-3-methylindole as a starting material []. Another efficient method utilizes ethyl pyruvate in a three-step synthesis, leading to the production of 5-bromo-tryptophan ethyl ester []. This ester then serves as a versatile intermediate for further modifications and incorporation into peptides.
Q3: What are the potential applications of 5-Bromo-DL-tryptophan in biophysical research?
A4: The red-shifted phosphorescence of 5-Bromo-DL-tryptophan, along with its ability to be incorporated into proteins, makes it a potentially useful probe in biophysical studies []. For instance, it could be used for selective phosphorescence detection of a specific protein within a complex mixture [].
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